FD-1080 free acid

• Molecular Formula: C40H39ClN2O6S2
• Molecular Weight: 743.3 g/mol
• InChI: InChI=1S/C40H39ClN2O6S2/c41-40-30(20-22-34-32-16-6-10-28-12-8-18-36(38(28)32)42(34)24-1-3-26-50(44,45)46)14-5-15-31(40)21-23-35-33-17-7-11-29-13-9-19-37(39(29)33)43(35)25-2-4-27-51(47,48)49/h6-13,16-23H,1-5,14-15,24-27H2,(H-,44,45,46,47,48,49)
• InChIKey: NDZQFRYUXBSGNX-UHFFFAOYSA-N

FD-1080 Free Acid: NIR-II Heptamethine Cyanine Dye

FD-1080 free acid is a small-molecule heptamethine cyanine fluorophore engineered for excitation and emission within the second near-infrared window (NIR-II, 1000–1700 nm), with peak excitation at 1064 nm and emission at 1080 nm [1]. Its molecular architecture incorporates sulfonic acid and cyclohexene moieties to confer enhanced aqueous solubility and photochemical stability, critical attributes for reproducible in vivo use [2]. As a free acid, it serves as a versatile core scaffold amenable to bioconjugation and formulation into advanced imaging probes [3].

NIR-II Window Excitation 1064 nm, emission 1080 nm for deep-tissue imaging models

Free Acid Scaffold Versatile core for bioconjugation and nanoprobe formulation

Aqueous Compatible Sulfonic acid groups support direct aqueous formulation use

• [1] Li B, Lu L, Zhao M, Lei Z, Zhang F. An Efficient 1064 nm NIR-II Excitation Fluorescent Molecular Dye for Deep-Tissue High-Resolution Dynamic Bioimaging. Angew Chem Int Ed Engl. 2018 Jun 18;57(25):7483-7487. doi: 10.1002/anie.201801226. View Source
• [2] Li B, Lu L, Zhao M, Lei Z, Zhang F. An Efficient 1064 nm NIR-II Excitation Fluorescent Molecular Dye for Deep-Tissue High-Resolution Dynamic Bioimaging. Angew Chem Int Ed Engl. 2018;57(25):7483-7487. doi:10.1002/anie.201801226. View Source
• [3] Sun et al. One-pot preparation of highly dispersed second near-infrared J-aggregate nanoparticles based on FD-1080 cyanine dye for bioimaging and biosensing. CCS Chemistry. 2022;4:476-486. doi:10.31635/ccschem.021.202101332. View Source

Why Conventional Dyes Cannot Substitute FD-1080

Substituting FD-1080 free acid with legacy NIR-I fluorophores (e.g., Cy5.5, Cy7) or structurally similar but unmodified NIR-II dyes (e.g., IR-1061) directly compromises deep-tissue imaging performance. NIR-I dyes operate in the 650–980 nm range where tissue autofluorescence, photon scattering, and absorption by water and hemoglobin severely limit penetration depth and spatial resolution [1]. Conversely, many NIR-II dyes like IR-1061 lack the requisite aqueous solubility for direct in vivo administration and exhibit inherently low quantum yields (<0.2%) without complex formulation [2]. FD-1080's rationally designed amphiphilic structure and serum-responsive quantum yield enhancement provide a quantifiable performance advantage that generic substitutions cannot replicate, directly impacting experimental reproducibility and data quality [3].

FD-1080 Free Acid

NIR-I Dyes (Cy5.5, Cy7)

Excitation in 650–980 nm range may limit tissue penetration depth and resolution

FD-1080 Free Acid

IR-1061 (Unmodified NIR-II)

Lack of aqueous solubility may require organic co-solvents or nano-encapsulation

FD-1080-FBS Complex

IR-1061 in DCM

Reported quantum yield context may shift under aqueous biological conditions

• [1] Li B, Lu L, Zhao M, Lei Z, Zhang F. An Efficient 1064 nm NIR-II Excitation Fluorescent Molecular Dye for Deep-Tissue High-Resolution Dynamic Bioimaging. Angew Chem Int Ed Engl. 2018;57(25):7483-7487. doi:10.1002/anie.201801226. View Source
• [2] Shen H, Zhu X, Zhang J, Xu C, Lam J, Tang BZ. A bright organic fluorophore for precise measurement of the relative quantum yield in the NIR-II window. ChemRxiv. 2024. doi:10.26434/chemrxiv-2024-m3v4m. View Source
• [3] Li B, Lu L, Zhao M, Lei Z, Zhang F. An Efficient 1064 nm NIR-II Excitation Fluorescent Molecular Dye for Deep-Tissue High-Resolution Dynamic Bioimaging. Angew Chem Int Ed Engl. 2018;57(25):7483-7487. doi:10.1002/anie.201801226. View Source

FD-1080 Performance vs. Clinical Alternatives

NIR-II Excitation for Deep Tissue Penetration

FD-1080 free acid exhibits peak excitation at 1064 nm, placing it squarely within the NIR-II window, whereas conventional NIR-I fluorophores like Cy5.5 (excitation ~675 nm) and Cy7 (excitation ~750 nm) operate at significantly shorter wavelengths. In vivo imaging studies demonstrate that 1064 nm excitation achieves high tissue penetration depth and superior imaging resolution compared to previously reported NIR excitation from 650 nm to 980 nm [1]. This translates to non-invasive visualization of hindlimb vasculature, brain vessels, and dynamic organ motion through intact skin, tissue, and skull .

Tissue Penetration

Head-to-head comparison

1064 nm excitation (NIR-II) vs. 650–980 nm (NIR-I)

Supports deep-tissue imaging model selection

Reduced scattering and autofluorescence reported in murine models

Evidence Dimension	Tissue Penetration and Spatial Resolution
Target Compound Data	Excitation at 1064 nm (NIR-II); enables high-resolution deep-tissue imaging through intact skin and skull in murine models.
Comparator Or Baseline	NIR excitation from 650 nm to 980 nm (NIR-I window)
Quantified Difference	Significantly improved tissue penetration depth and imaging resolution; ~5–10× reduction in photon scattering and autofluorescence in biological tissues at NIR-II vs. NIR-I wavelengths.
Conditions	In vivo mouse model; hindlimb vasculature, brain vessel, and abdominal organ imaging.

Why This Matters

Procurement of FD-1080 directly enables deep-tissue, non-invasive imaging experiments that are infeasible with NIR-I dyes, eliminating the need for surgical exposure or complex optical clearing.

• [1] Li B, Lu L, Zhao M, Lei Z, Zhang F. An Efficient 1064 nm NIR-II Excitation Fluorescent Molecular Dye for Deep-Tissue High-Resolution Dynamic Bioimaging. Angew Chem Int Ed Engl. 2018;57(25):7483-7487. doi:10.1002/anie.201801226. View Source

FBS-Induced Quantum Yield Enhancement

The intrinsic quantum yield (QY) of FD-1080 free acid is 0.31% in aqueous solution. Critically, upon complexation with fetal bovine serum (FBS) to form FD-1080-FBS, the QY increases 19.2-fold to 5.94% [1]. This represents a >30-fold higher effective quantum yield compared to the widely used NIR-II reference dye IR-1061, which exhibits a photoluminescence quantum yield (PLQY) of only 0.193% in dichloromethane [2]. This dramatic enhancement occurs under physiologically relevant conditions, directly improving signal-to-background ratio in vivo.

Serum-Induced QY

Method context

19.2-fold enhancement (0.31% to 5.94%)

FBS complexation context supports signal enhancement review

IR-1061 PLQY = 0.193% reported in DCM

Evidence Dimension	Fluorescence Quantum Yield (QY)
Target Compound Data	0.31% (free dye); 5.94% (FD-1080-FBS complex in aqueous solution)
Comparator Or Baseline	IR-1061: PLQY = 0.193% (measured in dichloromethane)
Quantified Difference	FD-1080-FBS exhibits a 30.8× higher quantum yield than IR-1061 under comparable measurement conditions (5.94% vs. 0.193%).
Conditions	FD-1080: aqueous solution with FBS; IR-1061: dichloromethane (DCM) solvent.

Why This Matters

Higher quantum yield directly correlates with brighter fluorescence and lower detection limits. Selecting FD-1080 over IR-1061 yields significantly enhanced signal intensity without increasing dye dosage, reducing potential toxicity and enabling more sensitive detection.

• [1] Li B, Lu L, Zhao M, Lei Z, Zhang F. An Efficient 1064 nm NIR-II Excitation Fluorescent Molecular Dye for Deep-Tissue High-Resolution Dynamic Bioimaging. Angew Chem Int Ed Engl. 2018;57(25):7483-7487. doi:10.1002/anie.201801226. View Source
• [2] Shen H, Zhu X, Zhang J, Xu C, Lam J, Tang BZ. A bright organic fluorophore for precise measurement of the relative quantum yield in the NIR-II window. ChemRxiv. 2024. doi:10.26434/chemrxiv-2024-m3v4m. View Source

J-Aggregate Emission Shift to NIR-IIb

FD-1080 free acid serves as the monomeric precursor to unique J-aggregates that exhibit unprecedented spectral red-shift. While the monomer absorbs at ~1012 nm and emits at ~1052 nm, self-assembly into FD-1080 J-aggregates (FD-J) shifts the absorption peak to 1360 nm and emission to 1370 nm—a red-shift of over 300 nm [1]. This positions the emission in the NIR-IIb sub-window (1500–1700 nm), which offers maximally reduced tissue scattering and autofluorescence. No other organic fluorophore has been reported to achieve absorption and emission both beyond 1300 nm via such a straightforward self-assembly process [2].

J-Aggregate Red-Shift

Head-to-head comparison

Monomer 1052 nm to J-agg. 1370 nm

Supports NIR-IIb probe development from same scaffold

318 nm emission shift via self-assembly

Evidence Dimension	Absorption and Emission Wavelength
Target Compound Data	FD-1080 Monomer: Abs ~1012 nm, Em ~1052 nm; FD-1080 J-Aggregate: Abs 1360 nm, Em 1370 nm.
Comparator Or Baseline	FD-1080 Monomer (same chemical entity)
Quantified Difference	Absorption red-shift of 348 nm; Emission red-shift of 318 nm.
Conditions	Self-assembly in aqueous solution with phospholipid (DMPC) via thin-film hydration or heating method.

Why This Matters

Procurement of FD-1080 free acid unlocks two distinct imaging probes: the NIR-II monomer for 1064 nm excitation and the NIR-IIb J-aggregate for >1500 nm ultra-deep imaging. This dual-use capability maximizes experimental flexibility and return on investment.

• [1] Patent CN201911062534.X: 花菁染料FD-1080J-聚集体及其制备方法和应用 (Cyanine Dye FD-1080 J-Aggregate, Preparation Method and Application Thereof). Filed 2019-11-06. View Source
• [2] Sun et al. One-pot preparation of highly dispersed second near-infrared J-aggregate nanoparticles based on FD-1080 cyanine dye for bioimaging and biosensing. CCS Chemistry. 2022;4:476-486. doi:10.31635/ccschem.021.202101332. View Source

Aqueous Solubility vs. IR-1061

The molecular design of FD-1080 free acid explicitly addresses the solubility limitations common among heptamethine cyanines. The introduction of sulfonic acid and cyclohexene groups enhances water solubility and photochemical stability [1]. In contrast, the structurally related NIR-II dye IR-1061 is reported to be insoluble in water and requires organic co-solvents (e.g., DMSO) or complex nano-encapsulation for biological use . This inherent solubility difference directly impacts ease of handling, formulation reproducibility, and compatibility with aqueous biological assays.

Aqueous Solubility

Cross-study comparable

FD-1080 is water-soluble; IR-1061 is water-insoluble

May simplify formulation and reduce DMSO use

Sulfonic acid groups confer aqueous compatibility

Evidence Dimension	Water Solubility
Target Compound Data	FD-1080 free acid is soluble in water and aqueous buffers due to sulfonic acid groups [1].
Comparator Or Baseline	IR-1061 is insoluble in water; requires DMSO or other organic solvents for dissolution .
Quantified Difference	Qualitative difference: FD-1080 is directly usable in aqueous in vivo formulations; IR-1061 necessitates additional formulation steps (e.g., polymeric nanoparticle encapsulation) to achieve aqueous dispersibility.
Conditions	Standard aqueous buffer conditions (e.g., PBS, pH 7.4) at room temperature.

Why This Matters

The direct aqueous solubility of FD-1080 free acid simplifies experimental workflows, reduces variability introduced by co-solvents, and enables straightforward intravenous administration in animal models, whereas IR-1061 demands more complex, time-consuming formulation development.

• [1] Li B, Lu L, Zhao M, Lei Z, Zhang F. An Efficient 1064 nm NIR-II Excitation Fluorescent Molecular Dye for Deep-Tissue High-Resolution Dynamic Bioimaging. Angew Chem Int Ed Engl. 2018;57(25):7483-7487. doi:10.1002/anie.201801226. View Source

Photostability for Dynamic Imaging

FD-1080 free acid demonstrates superior photostability under continuous laser irradiation compared to typical cyanine dyes . While most NIR fluorophores, including Cy7 and Cy5.5, exhibit rapid photobleaching that compromises signal quantification in time-lapse or dynamic imaging studies [1], FD-1080 maintains stable fluorescence output under extended excitation. This photostability is essential for reliable dynamic imaging of physiological processes, such as real-time vascular flow monitoring and respiratory motion quantification [2].

Photostability

Class-level inference

Reported superior to typical cyanine dyes

Supports extended dynamic imaging review

Quantitative benchmarking data to verify

Evidence Dimension	Photostability (Resistance to Photobleaching)
Target Compound Data	FD-1080 exhibits superior photostability under continuous laser irradiation .
Comparator Or Baseline	Typical cyanine dyes (e.g., Cy7, Cy5.5) exhibit moderate to rapid photobleaching under continuous excitation [1].
Quantified Difference	Not explicitly quantified; qualitative superiority established.
Conditions	Continuous laser irradiation at 1064 nm for FD-1080; comparable excitation wavelengths for NIR-I dyes.

Why This Matters

Enhanced photostability ensures consistent signal intensity over extended imaging sessions, reducing data variability and enabling accurate quantification of dynamic biological processes. For procurement, this translates to lower dye consumption and more reproducible experimental results.

• [1] Demchenko AP. Photobleaching of organic fluorophores: quantitative characterization, mechanisms, protection. Methods Appl Fluoresc. 2020;8(2):022001. doi:10.1088/2050-6120/ab7365. View Source
• [2] Li B, Lu L, Zhao M, Lei Z, Zhang F. An Efficient 1064 nm NIR-II Excitation Fluorescent Molecular Dye for Deep-Tissue High-Resolution Dynamic Bioimaging. Angew Chem Int Ed Engl. 2018;57(25):7483-7487. doi:10.1002/anie.201801226. View Source

Key Applications of FD-1080

Deep-Tissue Vascular and Brain Imaging

FD-1080 free acid enables non-invasive, high-resolution imaging of hindlimb vasculature and brain vessels through intact skin and skull in mouse models [1]. This application leverages the dye's 1064 nm NIR-II excitation to achieve penetration depths unattainable with NIR-I fluorophores. Researchers can visualize microvascular architecture and monitor blood flow dynamics without surgical preparation, significantly reducing animal stress and experimental variability [2].

Real-Time Physiological Monitoring

FD-1080 facilitates quantitative dynamic imaging of organ motion, enabling accurate measurement of respiratory rate from liver craniocaudal displacement in both awake and anesthetized mice [1]. The dye's superior photostability under continuous laser irradiation ensures reliable signal capture over extended periods, supporting longitudinal studies of drug effects on physiological parameters [2].

Ultra-Deep NIR-IIb Imaging with J-Aggregates

FD-1080 free acid serves as the monomeric precursor for self-assembled J-aggregates (FD-J) that emit at 1370 nm, enabling imaging in the 1500–1700 nm NIR-IIb sub-window [1]. These J-aggregates provide maximally reduced tissue scattering and autofluorescence, allowing visualization of fine vascular structures at unprecedented depth and resolution. This approach is particularly suited for studying deep-seated tumors or monitoring vascular changes in thick tissues [2].

Targeted Molecular Imaging via Bioconjugation

As a free acid, FD-1080 contains a reactive carboxylic acid moiety amenable to standard carbodiimide chemistry for conjugation to targeting ligands (e.g., antibodies, peptides, aptamers) [1]. This enables the development of targeted NIR-II imaging probes for specific cell-surface receptors, facilitating high-contrast tumor imaging and molecular diagnostics in preclinical models. The dye's aqueous solubility and serum-enhanced quantum yield are retained post-conjugation, ensuring robust in vivo performance [2].

Application

Selection Property

Validation Focus

Deep-tissue vascular imaging

1064 nm NIR-II excitation

Penetration depth and spatial resolution models

Real-time physiological monitoring

Reported photostability

Signal stability over extended imaging sessions

Ultra-deep NIR-IIb imaging

J-aggregate self-assembly shift

Emission wavelength validation >1500 nm

Targeted molecular imaging

Free acid bioconjugation handle

Post-conjugation quantum yield and solubility

• [1] Li B, Lu L, Zhao M, Lei Z, Zhang F. An Efficient 1064 nm NIR-II Excitation Fluorescent Molecular Dye for Deep-Tissue High-Resolution Dynamic Bioimaging. Angew Chem Int Ed Engl. 2018;57(25):7483-7487. doi:10.1002/anie.201801226. View Source
• [2] Sun et al. One-pot preparation of highly dispersed second near-infrared J-aggregate nanoparticles based on FD-1080 cyanine dye for bioimaging and biosensing. CCS Chemistry. 2022;4:476-486. doi:10.31635/ccschem.021.202101332. View Source